Cas no 119141-88-7 (6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole)

6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole structure
119141-88-7 structure
Product Name:6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole
CAS No:119141-88-7
MF:C17H19N3O3S
MW:345.41606259346
MDL:MFCD28405604
CID:63404
PubChem ID:9568614
Update Time:2025-11-01

6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • (S)-6-Methoxy-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole
    • 5-Methoxy-2-((S)-((4-methoxy-3,5-dimethyl-2- pyridinyl)methyl)sulfinyl)-1H-benzimidazole
    • 6-Methoxy-2-[(R)-(4-methoxy-3,5-dimethyl-pyridin-2-yl)methylsulfinyl]-1H-benzoimidazole
    • Esomeprazole
    • Esomeprazole(Mg)
    • (-)-Omeprazole
    • (S) omeprazole
    • (S)-(-)-omeprazole
    • (S)-5-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridyl)methyl]sulfinyl]-1H-benzimidazole
    • (S)-Esomeprazole
    • (S)-omeprazole
    • [14C]-(-)-Omeprazole
    • CHEBI:50275
    • esomeprazol
    • Esomeprazole (INN)
    • esomeprazolum
    • S-enantiomer of omeprazole
    • UNII-N3PA6559FT
    • (RelCpd F)
    • EsoMaprozole
    • Esomeprazole(Na、Mg)
    • Esomeprazol EP Impurity F
    • 119141-58-6
    • EsoMeprazole EC Pellets 22%
    • 6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole
    • 6-methoxy-2-[(S)-(4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfinyl]-1H-benzimidazole
    • (s)-5-methoxy-2-[(4-methoxy-3,5-dimethyl-pyridin-2-yl)methylsulfinyl]-3h-benzimidazole
    • USRE49340, Rank 8
    • berkley and jensen heartburn treatment
    • AKOS016001455
    • BRD-K61443506-001-01-0
    • (S)-5-Methoxy-2-(((4-methoxy-3,5-dimethylpyridin-2-yl)methyl)sulfinyl)-1H-benzo[d]imidazole
    • ESOMEPRAZOLE [VANDF]
    • Omeprazole S-form
    • (5)6-methoxy-2[[(4methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole
    • GTPL5488
    • Q553223
    • 5-methoxy-2-{(S)-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]sulfinyl}-1H-benzimidazole
    • (5)6-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole
    • (5)6-methoxy-2-[[(4-methoxy-3,5dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole
    • Inexium paranova (TN)
    • 1H-Benzimidazole, 5-methoxy-2-((S)-((4-methoxy-3,5-dimethyl-2- pyridinyl)methyl)sulfinyl)-
    • Escz
    • NS00098762
    • H199/18
    • Esomeprazole Sodium
    • Nexium
    • BIDD:GT0020
    • 119141-88-7
    • CS-0003839
    • 1H-BENZIMIDAZOLE, 5-METHOXY-2-((S)-((4-METHOXY-3,5-DIMETHYL-2-PYRIDINYL)METHYL)SULFINYL)-
    • (s)-5-methoxy-2-(4-methoxy-3,5-dimethylpyridin-2-ylmethane-sulfinyl)-1h-benzimidazole
    • (5)6-methoxy-2[[(4methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]1H-benzimidazole
    • Perprazole
    • 6-methoxy-2-[(S)-(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole
    • Inexium paranova
    • Esofag
    • Esomeprazole magnesium
    • CHEMBL1201320
    • DTXSID4044292
    • (+)-(5)6-methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]-1H-benzimidazole
    • HY-17021
    • AS-77669
    • ESOMEPRAZOLE [INN]
    • N3PA6559FT
    • SUBDBMMJDZJVOS-DEOSSOPVSA-N
    • Alenia
    • A02BC05
    • ESOMEPRAZOLE (MART.)
    • BDBM586486
    • r-(+)-omeprazole
    • Omeprazole, (s)-
    • (S)-5-Methoxy-2-[(3,5-dimethyl-4-methoxy-2-pyridyl)methylsulfinyl]-1H-benzimidazole
    • ESOMEPRAZOLE [MART.]
    • SCHEMBL19535
    • 5-Methoxy-2-((S)-((4-methoxy-3,5-dimethyl-2-pyridyl)methyl)sulfinyl)benzimidazole
    • D07917
    • (s)-5-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methylsulfinyl]-1h-benzimidazole
    • Nexiam
    • ESOMEPRAZOLE [WHO-DD]
    • AM84543
    • (S)-5-Methoxy-2-[[(4-methoxy-3,5-dimethyl-2-pyridinyl)methyl]sulfinyl]-1H-benzimidazole
    • Esomeprazole [INN:BAN]
    • 5-methoxy-2-[(S)-[(4-methoxy-3,5-dimethylpyridin-2-yl)methane]sulfinyl]-1H-1,3-benzodiazole
    • (5)6-methoxy-2-[[(4methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole
    • (S)-5-Methoxy-2-[(3,5-dimethyl-4-methoxy-2-pyridyl) methylsulfinyl]1-H-benzimidazole
    • AKOS015900821
    • (5)6-methoxy-2[[(4-methoxy-3,5-dimethyl-2-pyridinyl)-methyl]sulfinyl]-1H-benzimidazole
    • DB00736
    • IZRA 40
    • HSDB 8158
    • DTXCID10196488
    • OMEPRAZOLE S-FORM [MI]
    • GLXC-03025
    • BRD-K61443506-239-01-6
    • BRD-K61443506-236-02-0
    • BRD-K61443506-237-01-0
    • MDL: MFCD28405604
    • Inchi: 1S/C17H19N3O3S/c1-10-8-18-15(11(2)16(10)23-4)9-24(21)17-19-13-6-5-12(22-3)7-14(13)20-17/h5-8H,9H2,1-4H3,(H,19,20)/t24-/m0/s1
    • InChI Key: SUBDBMMJDZJVOS-DEOSSOPVSA-N
    • SMILES: [S@@](C1=NC2C=CC(=CC=2N1)OC)(CC1C(C)=C(C(C)=CN=1)OC)=O

Computed Properties

  • Exact Mass: 345.11487
  • Monoisotopic Mass: 345.114712
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 453
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 96.3

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: [155]
  • Boiling Point: 600°C at 760 mmHg
  • Flash Point: 316.7±32.9 °C
  • Refractive Index: 1.669
  • PSA: 77.1
  • LogP: 3.76540
  • Specific Rotation: D20 -155° (c = 0.5 in chloroform)
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole Security Information

6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole Pricemore >>

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6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Titanium isopropoxide ,  (4S,5S,15S,16S,26S,27S)-10,21,32-Trimethyl-4,5,15,16,26,27-hexaphenyl-3,6,14,17,… Solvents: Toluene ,  Water ;  1 h, 25 °C
1.2 25 °C → 50 °C; 1 h, 50 °C; 50 °C → 25 °C
1.3 Reagents: Cumene hydroperoxide ,  Diisopropylethylamine Solvents: Cumene ;  1 h, 25 °C
Reference
Catalytic Asymmetric Synthesis of Esomeprazole by a Titanium Complex with a Hexa-aza-triphenolic Macrocycle Ligand
Song, Weiguo; Dong, Liangjun; Zhou, Yuhan; Fu, Yongqiang; Xu, Wenfang, Synthetic Communications, 2015, 45(1), 70-77

Production Method 2

Reaction Conditions
1.1 Reagents: Benzoic acid, 4-(dimethylamino)-, lithium salt (1:1) Catalysts: Iron(III) acetylacetonate ,  2,4-Dichloro-6-[(E)-[[(1S)-1-(hydroxymethyl)-2,2-dimethylpropyl]imino]methyl]phe… Solvents: Ethyl acetate ;  60 min, 25 °C
1.2 Reagents: Hydrogen peroxide Solvents: Ethyl acetate ;  -15 °C; 10 h, -15 °C; 14 h, -13 - -9 °C
Reference
Synthesis of Esomeprazole and Related Proton Pump Inhibitors through Iron-Catalyzed Enantioselective Sulfoxidation
Nishiguchi, Shigenobu; Izumi, Takuhiro; Kouno, Takayoshi; Sukegawa, Junpei; Ilies, Laurean ; et al, ACS Catalysis, 2018, 8(10), 9738-9743

Production Method 3

Reaction Conditions
1.1 Reagents: Cumene hydroperoxide Catalysts: Titanium isopropoxide ,  Water ,  (2S,3S)-2,3-Dihydroxy-N1,N4-bis(phenylmethyl)butanediamide Solvents: Toluene ;  2 h, 30 °C
Reference
Catalytic asymmetric oxidation of 1H-benzimidazolyl pyridinylmethyl sulfides with cumene hydroperoxide catalyzed by a titanium complex with (S,S)-N,N'-dibenzyl tartramide ligand
Che, Guoyong; Xiang, Jing; Tian, Tian; Huang, Qingfei; Cun, Linfeng; et al, Tetrahedron: Asymmetry, 2012, 23(6-7), 457-460

6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole Raw materials

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Amadis Chemical Company Limited
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Additional information on 6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole

6-Methoxy-2-[(4-Methoxy-3,5-Dimethylpyridin-2-yl)Methanesulfinyl]-1H-1,3-Benzodiazole (CAS No. 119141-88-7): A Comprehensive Overview

The compound 6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole (CAS No. 119141-88-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex name reflects its intricate molecular architecture, which combines a benzodiazole core with a methoxy-substituted pyridine moiety linked via a methanesulfinyl bridge. This combination of functional groups makes it a subject of interest for its potential applications in medicinal chemistry and material science.

In recent years, the demand for sulfinyl-containing compounds like CAS 119141-88-7 has surged due to their role as intermediates in the synthesis of bioactive molecules. Researchers are particularly intrigued by its potential as a precursor for proton pump inhibitors (PPIs) or other gastrointestinal therapeutics, given the structural similarities to known drugs in this category. The methoxy and dimethylpyridine groups further enhance its stability and bioavailability, making it a valuable candidate for drug development.

From a synthetic chemistry perspective, 6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole exemplifies the growing trend toward targeted molecular design. Its sulfinyl linkage offers versatility in chemical modifications, enabling researchers to explore novel derivatives with improved pharmacological properties. This aligns with the broader industry focus on precision medicine and small-molecule therapeutics, topics frequently searched in academic and industrial databases.

Environmental and regulatory considerations also play a role in the compound's relevance. Unlike many highly reactive intermediates, CAS 119141-88-7 exhibits moderate stability under standard conditions, reducing handling risks. This characteristic has made it a preferred choice for labs prioritizing green chemistry principles and sustainable synthesis—a hot topic in modern chemical research.

Analytical challenges associated with this compound, such as its chromatographic separation and spectroscopic characterization, have spurred advancements in high-performance liquid chromatography (HPLC) and mass spectrometry (MS) techniques. These methodologies are critical for quality control in pharmaceutical manufacturing, another area where users frequently seek technical insights.

In summary, 6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole represents a fascinating intersection of structural complexity and practical utility. Its applications span drug discovery, material science, and analytical chemistry, reflecting the interdisciplinary nature of contemporary research. As interest in tailored organic molecules grows, this compound will likely remain a focal point for innovation.

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Amadis Chemical Company Limited
(CAS:119141-88-7)6-methoxy-2-[(4-methoxy-3,5-dimethylpyridin-2-yl)methanesulfinyl]-1H-1,3-benzodiazole
A19447
Purity:99%
Quantity:5g
Price ($):324.0
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Suzhou Senfeida Chemical Co., Ltd
(CAS:119141-88-7)Esomeprazole
sfd15129
Purity:99.9%
Quantity:200kg
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